Phytosphingosine 1-phosphate
Phytosphingosine 1-phosphate
Phytosphingosine 1-phosphate is a phosphosphingolipid that is phytosphingosine bearing a phospho group at position 1. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a phytosphingosine. It is a conjugate acid of a phytosphingosine 1-phosphate(1-).
Brand Name:
Vulcanchem
CAS No.:
38597-28-3
VCID:
VC20807757
InChI:
InChI=1S/C18H40NO6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)18(21)16(19)15-25-26(22,23)24/h16-18,20-21H,2-15,19H2,1H3,(H2,22,23,24)/t16-,17+,18-/m0/s1
SMILES:
CCCCCCCCCCCCCCC(C(C(COP(=O)(O)O)N)O)O
Molecular Formula:
C18H40NO6P
Molecular Weight:
397.5 g/mol
Phytosphingosine 1-phosphate
CAS No.: 38597-28-3
Cat. No.: VC20807757
Molecular Formula: C18H40NO6P
Molecular Weight: 397.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phytosphingosine 1-phosphate is a phosphosphingolipid that is phytosphingosine bearing a phospho group at position 1. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a phytosphingosine. It is a conjugate acid of a phytosphingosine 1-phosphate(1-). |
|---|---|
| CAS No. | 38597-28-3 |
| Molecular Formula | C18H40NO6P |
| Molecular Weight | 397.5 g/mol |
| IUPAC Name | [(2S,3S,4R)-2-amino-3,4-dihydroxyoctadecyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C18H40NO6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)18(21)16(19)15-25-26(22,23)24/h16-18,20-21H,2-15,19H2,1H3,(H2,22,23,24)/t16-,17+,18-/m0/s1 |
| Standard InChI Key | AYGOSKULTISFCW-KSZLIROESA-N |
| Isomeric SMILES | CCCCCCCCCCCCCC[C@H]([C@H]([C@H](COP(=O)(O)O)N)O)O |
| SMILES | CCCCCCCCCCCCCCC(C(C(COP(=O)(O)O)N)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCC(C(C(COP(=O)(O)O)N)O)O |
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